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Compound of Interest

Compound Name: Mjn110

Cat. No.: B609074

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and step-by-step
procedures for the safe disposal of Mjn110, a selective monoacylglycerol lipase (MAGL)
inhibitor used in research.

Mjn110 should be treated as a hazardous chemical. While a specific Safety Data Sheet (SDS)
from the manufacturer provides the most detailed handling instructions, this guide offers a
framework for its disposal based on general best practices for hazardous laboratory waste.

Mjn110 Chemical and Physical Properties

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. Below is a summary of the available data for Mjn110.
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Property Value

CAS Number 1438416-21-7[1]
Molecular Formula C22H21CI2N304[1]
Molecular Weight 462.33 g/mol [2]
Appearance Crystalline solid

- DMSO: 30 mg/mL[1] - Dimethyl formamide

Solubilit
Y (DMF): 25 mg/mL[1] - Ethanol: 0.25 mg/mL[1]

Storage Store at -20°CJ3]

Immediate Safety and Handling Precautions

Before handling Mjn110, it is crucial to be aware of the necessary safety measures to prevent
exposure and contamination.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves.

o Ventilation: Handle Mjn110 in a well-ventilated area, preferably within a chemical fume hood,
to avoid inhalation of any dust or aerosols.

e Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,
rinse the affected area thoroughly with water and seek medical advice.

o Spill Management: In the event of a spill, absorb the material with an inert substance (e.g.,
sand or vermiculite) and collect it into a sealed container for disposal as hazardous waste.

Do not flush spills down the drain.

Step-by-Step Disposal Protocol for Mjn110

The following protocol outlines the recommended procedure for the disposal of Mjn110 waste,
including pure compound, contaminated materials, and solutions.

1. Waste Segregation and Collection:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.caymanchem.com/product/17583/mjn110
https://www.caymanchem.com/product/17583/mjn110
https://file.glpbio.com/quotepdf/product.php?token=5HYt7A76iEAvn-IwITNUdqtaNGHb7IgiAHDlsuj9LCLIupIEbZ4Gx93jboKVZuzXpXhuM200a66YkiBJiIt9jOL8gXJYQWQ1hiYw2lxr_itiJXb7Z8yNXb6S5jOPAEaL006c6v9b8VCC2
https://www.caymanchem.com/product/17583/mjn110
https://www.caymanchem.com/product/17583/mjn110
https://www.caymanchem.com/product/17583/mjn110
https://file.glpbio.com/quotepdf/product.php?token=6ERP6FBEPBfHklyfkScUPBE92dhvjYb-c9D28g_xAOp3zPqnxKMiOEHIZHHWbTnNLswA2CYzwODw6K3sn5kw_Z9MZYdQJeyPZRPYDQt4BUf9CEy-voHglyI2VXu_YbbIWpwnjmp3FEv9n
https://www.benchchem.com/product/b609074?utm_src=pdf-body
https://www.benchchem.com/product/b609074?utm_src=pdf-body
https://www.benchchem.com/product/b609074?utm_src=pdf-body
https://www.benchchem.com/product/b609074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Solid Waste:

o Collect unused or expired Mjn110 powder in its original container or a clearly labeled,
sealed, and compatible waste container.

o Contaminated consumables such as pipette tips, tubes, and gloves should be collected in
a designated, leak-proof hazardous waste container.

Liquid Waste:

o Solutions containing Mjn110 should be collected in a separate, sealed, and properly
labeled liquid waste container.

o Due to its chlorinated organic nature, Mjn110 solutions must not be disposed of down the
drain[4].

o Segregate chlorinated organic solvents from non-halogenated solvents to facilitate proper
disposal by your institution's waste management service[5][6].

. Waste Container Labeling:
All waste containers must be clearly labeled with the words "Hazardous Waste."

The label should include the full chemical name ("Mjn110" and its formal name: 4-[bis(4-
chlorophenyl)methyl]-1-piperazinecarboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester), the
concentration (if in solution), and the date of accumulation.

Ensure the container is made of a material compatible with the waste it contains.
. Storage of Hazardous Waste:

Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

Ensure containers are kept closed at all times, except when adding waste.

Store incompatible waste types separately to prevent accidental reactions.
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4. Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor for the collection and final disposal of the Mjn110

waste.

» Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Mjn110 and associated materials.
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Mjn110 Disposal Decision Workflow
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Caption: A flowchart outlining the key steps for the safe disposal of Mjn110 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of Mjn110, fostering a culture of safety and building trust
in their laboratory's chemical handling practices. Always consult your institution's specific
guidelines and the manufacturer's SDS for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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